Cas no 144584-66-7 (4-bromo-2,2-difluoro-2H-1,3-benzodioxole)

• Product Name: 4-bromo-2,2-difluoro-2H-1,3-benzodioxole
• CAS No: 144584-66-7
• MF: C₇H₃BrF₂O₂
• MW: 236.998328447342
• MDL: MFCD01631385
• CID: 64863
• PubChem ID: 2773297
• Update Time: 2025-04-18

4-bromo-2,2-difluoro-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,2-difluorobenzo[d][1,3]dioxole
• 1-Bromo-2,3-[(difluoromethylene)dioxy]benzene~2,3-[(Difluoromethylene)dioxy]bromobenzene
• 4-Bromo-2,2-difluoro-1,3-benzodioxole
• 1,3-Benzodioxol-4-bromo,2,2-difluoro
• 2,2-DIFLUORO-4-BROMO-1,3-BENZODIOXOLE
• 4-bromo-2,2-difluoro-1,3-benzdioxole
• 4-bromo-2,2-difluoro-1,3-benzodioxol
• 4-bromo-2,2-difluoro-1,3-benzodioxolane
• 4-bromo-2,2-difluorobenzodioxole
• 1-Bromo-2,3-[(difluoromethylene)dioxy]benzene
• 4-BROMO-2,2-DIFLUORO-2H-1,3-BENZODIOXOLE
• 1,3-Benzodioxole, 4-bromo-2,2-difluoro-
• 4-bromo-2,2-difluorobenzo[d]1,3-dioxolene
• BEN787
• LSZYHXNOLVSZHH-UHFFFAOYSA-N
• 7128AA
• SBB098699
• BBL100752
• STL554546
• PB14251
• VZ
• CS-W001180
• MFCD01631385
• 4-Bromo-2,2-difluoro-1,3-benzodioxole, 97%
• 144584-66-7
• SY027508
• AKOS005207096
• FT-0617727
• PS-7635
• A808238
• 4-BROMO-2,2-DIFLUORO-BENZO[1,3]DIOXOLE
• DTXSID70378349
• EN300-111919
• 4-bromo-2,2-difluoro-1,3-dioxaindane
• 4-Bromo-2,2-difluoro-1,3-benzodioxole, 96%
• SCHEMBL978248
• DB-042739
• 4-bromo-2,2-difluoro-2H-1,3-benzodioxole

• MDL： MFCD01631385
• Inchi： 1S/C7H3BrF2O2/c8-4-2-1-3-5-6(4)12-7(9,10)11-5/h1-3H
• InChI Key： LSZYHXNOLVSZHH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(O2)(F)F

Computed Properties

• Exact Mass: 235.92800
• Monoisotopic Mass: 235.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2

Experimental Properties

• Color/Form: colorless liquid
• Density: 1.721 g/mL at 25 °C
• Boiling Point: 78-79℃ at 760 mmHg
• Flash Point: Degrees Fahrenheit:194°F
  Degrees Celsius:90°C
  
• Refractive Index: n20/D 1.497
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 18.46000
• LogP: 2.77060
• Solubility: Unable or difficult to stir

4-bromo-2,2-difluoro-2H-1,3-benzodioxole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38